Cas no 67911-21-1 (6,6-Dimethyl-3-oxabicyclo[3.1.0]hexane-2,4-dione)

6,6-Dimethyl-3-oxabicyclo[3.1.0]hexane-2,4-dione structure
67911-21-1 structure
Product Name:6,6-Dimethyl-3-oxabicyclo[3.1.0]hexane-2,4-dione
CAS No:67911-21-1
MF:C7H8O3
MW:140.136622428894
MDL:MFCD09751198
CID:58666
PubChem ID:160871445
Update Time:2025-04-18

6,6-Dimethyl-3-oxabicyclo[3.1.0]hexane-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 6,6-Dimethyl-3-oxabicyclo[3.1.0]hexane-2,4-dione
    • Caronicanhydride
    • 3,3-Dimethyl-1,2-cyclopropanedicarboxylic Anhydride
    • Caronic anhydride
    • 3-Oxabicyclo[3.1.0]hexane-2,4-dione, 6,6-dimethyl-
    • KSC626S3R
    • EBD2585
    • QKAHKEDLPBJLFD-UHFFFAOYSA-N
    • STK504828
    • BBL013304
    • TRA0024313
    • AM61643
    • SY014553
    • AB0063990
    • AB1006353
    • Caronic acid anhydride
    • C2596
    • 6,6-dimethyl-3-oxabicyclo[3.1.0]hex-2,4-dione
    • CS-0015906
    • FT-0658766
    • EC 614-164-1
    • BB 0260142
    • 6,6-Dimethyl-3-oxabicyclo[3.1.0]hexane-2,4-dione; Caronic anhydride
    • NS00007771
    • AKOS005171679
    • EN300-82369
    • DTXSID40438803
    • 67911-21-1
    • A835932
    • 3,3-dimethyl-1,2-cyclopropanedicarboxylic acid anhydride
    • DS-17876
    • SCHEMBL3381973
    • (1R,5S)-6,6-Dimethyl-3-oxabicyclo(3.1.0)hexane-2,4-dione
    • 3,3-Dimethyl-1,2-cyclopropane Dicarboxylic Anhydride
    • MFCD09751198
    • Paxlovid intermediate
    • ALBB-007822
    • DB-011637
    • MDL: MFCD09751198
    • Inchi: 1S/C7H8O3/c1-7(2)3-4(7)6(9)10-5(3)8/h3-4H,1-2H3
    • InChI Key: QKAHKEDLPBJLFD-UHFFFAOYSA-N
    • SMILES: O1C(C2C(C1=O)C2(C)C)=O

Computed Properties

  • Exact Mass: 140.04700
  • Monoisotopic Mass: 140.047344113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 43.4

Experimental Properties

  • Density: 1.274
  • Melting Point: 53.0 to 57.0 deg-C
  • Boiling Point: 137°C/14mmHg(lit.)
  • Flash Point: 113 ºC
  • Refractive Index: 1.499
  • PSA: 43.37000
  • LogP: 0.34200
  • Sensitiveness: Moisture Sensitive

6,6-Dimethyl-3-oxabicyclo[3.1.0]hexane-2,4-dione Security Information

6,6-Dimethyl-3-oxabicyclo[3.1.0]hexane-2,4-dione Customs Data

  • HS CODE:2917209090
  • Customs Data:

    China Customs Code:

    2917209090

    Overview:

    HS:2917209090 other(Cycloalkane\Cycloene\Cyclic terpene)Polycarboxylic acid VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    2917209090 other cyclanic, cyclenic or cyclotherpenic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

6,6-Dimethyl-3-oxabicyclo[3.1.0]hexane-2,4-dione Pricemore >>

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6,6-Dimethyl-3-oxabicyclo[3.1.0]hexane-2,4-dione Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:67911-21-1)卡龙酸酐
Order Number:LE5738281
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:45
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
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(CAS:67911-21-1)Caronic anhydride
Order Number:sfd8639
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:67911-21-1)6,6-Dimethyl-3-oxabicyclo[3.1.0]hexane-2,4-dione
Order Number:A835932
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:35
Price ($):220.0
Email:sales@amadischem.com

6,6-Dimethyl-3-oxabicyclo[3.1.0]hexane-2,4-dione Related Literature

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:67911-21-1)卡龙酸酐
LE5738281
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:67911-21-1)Caronic anhydride
sfd8639
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email